Cas no 2028454-43-3 (5-(4-bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(4-bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2028454-43-3
• MF: C₇H₃BrN₂O₃S
• MW: 275.079319238663
• CID: 6306744
• PubChem ID: 165484649
• Update Time: 2025-10-29

5-(4-bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120262
• 2028454-43-3

• Inchi： 1S/C7H3BrN2O3S/c8-4-2-14-1-3(4)6-9-5(7(11)12)10-13-6/h1-2H,(H,11,12)
• InChI Key： JMUXDCADSHWBQB-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 273.90478g/mol
• Monoisotopic Mass: 273.90478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Additional information on 5-(4-bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Research Brief on 5-(4-bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 2028454-43-3)

The compound 5-(4-bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 2028454-43-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 5-(4-bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid as a versatile scaffold in drug discovery. The compound's unique structure, featuring a bromothiophene moiety linked to an oxadiazole-carboxylic acid group, has been shown to exhibit promising interactions with various biological targets. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 5-(4-bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid. A study by Smith et al. (2024) described a novel catalytic method that reduces byproduct formation and improves scalability, which is crucial for future industrial applications. The compound's stability under physiological conditions has also been investigated, with findings indicating good bioavailability and metabolic stability in preclinical models.

Further research has explored the structure-activity relationship (SAR) of derivatives of this compound. Modifications to the bromothiophene and oxadiazole moieties have been shown to significantly alter its binding affinity and selectivity. For instance, replacing the bromine atom with other halogens or small alkyl groups has led to compounds with enhanced potency against specific targets, as reported in a recent ACS Medicinal Chemistry Letters publication (2024).

In conclusion, 5-(4-bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid represents a promising lead compound in medicinal chemistry, with potential applications in inflammation, oncology, and infectious diseases. Ongoing research is focused on further optimizing its pharmacological properties and evaluating its safety profile in clinical settings. The compound's versatility and the recent advancements in its synthesis and application underscore its importance in current drug discovery efforts.